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Compound of Interest

Compound Name: Confoline
CAS No.: 76971-33-0
Cat. No.: B14171207
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Convolvulus subhirsutus, a perennial plant native to Central Asia, is a known source of various
tropane alkaloids. Among these, Confoline, structurally identified as (+)-N-formylconvolvine, is
a notable compound. This document provides a detailed protocol for the extraction and
isolation of Confoline from the roots of Convolvulus subhirsutus, based on available scientific
literature. The methodologies outlined herein are intended to guide researchers in the efficient
recovery and purification of this alkaloid for further pharmacological and drug development
studies. The roots of the plant are the preferred source due to their higher total alkaloid content.

Quantitative Data Summary

The following table summarizes the key quantitative data related to the alkaloid content in
Convolvulus subhirsutus.
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Parameter Value Plant Part Reference
Total Alkaloid Content 0.6 - 1.6% Roots [1]
Total Alkaloid Content 0.6 - 0.75% Aerial Part [1]
) ~40-50% of total )
Convolvine Content ) Roots & Aerial Part [1]
alkaloids

Confoline (as (+)-N- Present in the

) ) ) Roots [2]
formylconvolvine) nonphenolic fraction

Optimal Extraction _
80% Ethanol Roots & Aerial Part [3]
Solvent

Experimental Protocols

This section details the recommended procedures for the extraction, fractionation, and
purification of Confoline from Convolvulus subhirsutus roots.

Plant Material Preparation

o Collection and Identification: Collect the roots of Convolvulus subhirsutus during the period
of vigorous growth. Ensure proper botanical identification of the plant material.

e Drying and Pulverization: Thoroughly wash the collected roots to remove any soil and debris.
Air-dry the roots in a well-ventilated area or use a mechanical dryer at a temperature not
exceeding 40-50°C to prevent degradation of thermolabile compounds. Once completely
dried, pulverize the roots into a fine powder using a mechanical grinder.

Extraction of Total Alkaloids

While several methods like infusion, Soxhlet, and ultrasonic extraction can be used,
microwave-assisted extraction is suggested for optimal efficiency[3].

e Maceration (Standard Method):

o Weigh the powdered root material.
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o Macerate the powder in 80% ethanol at a 1:10 (w/v) ratio for 72 hours at room
temperature with occasional stirring.

o Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

o Repeat the extraction process two more times with fresh solvent to ensure exhaustive
extraction.

o Combine the filtrates and concentrate them under reduced pressure using a rotary
evaporator at a temperature below 50°C to obtain a crude ethanolic extract.

o Microwave-Assisted Extraction (Optimal Method):
o Place the powdered root material in a suitable vessel with 80% ethanol.

o Perform extraction in a microwave extractor. Note: Optimal time, temperature, and power
settings should be determined empirically, as they are not detailed in the available
literature.

o After extraction, filter the mixture and concentrate the filtrate as described in the
maceration method.

Acid-Base Partitioning for Alkaloid Fractionation

This step separates the total alkaloids from other plant constituents and further fractionates
them into phenolic and nonphenolic bases. Confoline is found in the nonphenolic fraction[2].

 Acidification: Dissolve the crude ethanolic extract in a 5% aqueous hydrochloric acid
solution.

o Removal of Neutral and Acidic Compounds: Extract the acidic solution with a nonpolar
solvent such as diethyl ether or chloroform to remove fats, waxes, and other non-alkaloidal
compounds. Discard the organic layer.

» Basification: Make the aqueous layer alkaline by adding a base, such as ammonium
hydroxide or sodium carbonate, until a pH of 9-10 is reached. This will precipitate the free
alkaloids.
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o Extraction of Free Alkaloids: Extract the basified aqueous solution multiple times with
chloroform or a chloroform-methanol mixture (e.g., 3:1 v/v).

o Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate.
Filter and evaporate the solvent under reduced pressure to yield the total crude alkaloid
mixture.

Separation of Nonphenolic Alkaloids

e Phenolic/Nonphenolic Separation: Dissolve the total crude alkaloid mixture in chloroform.

o Extract this solution with an aqueous solution of a weak base, such as sodium bicarbonate
or a dilute sodium hydroxide solution. The phenolic alkaloids will dissolve in the aqueous

phase, while the nonphenolic alkaloids, including Confoline, will remain in the chloroform
layer.

o Separate the chloroform layer containing the nonphenolic alkaloids and wash it with distilled
water to remove any residual base.

e Dry the chloroform solution over anhydrous sodium sulfate and evaporate the solvent to
obtain the crude nonphenolic alkaloid fraction.

Chromatographic Purification of Confoline

The crude nonphenolic alkaloid fraction is a mixture of several compounds and requires
chromatographic separation for the isolation of pure Confoline.

e Column Chromatography:

o Stationary Phase: Pack a glass column with silica gel (60-120 mesh) or alumina, using a
suitable solvent as a slurry.

o Sample Loading: Dissolve the crude nonphenolic alkaloid fraction in a minimal amount of
the initial mobile phase solvent and load it onto the column.

o Elution: Elute the column with a gradient of solvents, starting with a nonpolar solvent and
gradually increasing the polarity. A common solvent system for alkaloid separation is a
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gradient of chloroform and methanol. For example, start with 100% chloroform and
gradually increase the percentage of methanol.

o Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin
Layer Chromatography (TLC).

o TLC Analysis: Spot the collected fractions on a TLC plate (silica gel G) and develop itin a
suitable solvent system (e.g., chloroform:methanol, 9:1 v/v). Visualize the spots under UV
light and/or by using Dragendorff's reagent, which is specific for alkaloids.

o Pooling and Concentration: Combine the fractions that show a pure spot corresponding to
Confoline and evaporate the solvent to yield the isolated compound.

o Preparative High-Performance Liquid Chromatography (Prep-HPLC):

o For higher purity, the fractions containing Confoline from column chromatography can be
further purified using preparative HPLC.

o Column: A C18 reversed-phase column is commonly used.

o Mobile Phase: A gradient of acetonitrile and water, often with an additive like formic acid or
trifluoroacetic acid, is typically employed.

o Detection: UV detection at a wavelength determined by the UV absorbance maximum of
Confoline.

o The purified Confoline fraction is collected and the solvent is removed by lyophilization or
evaporation.

Structure Elucidation and Quantification

The identity and purity of the isolated Confoline should be confirmed using modern analytical
techniques.

e Spectroscopic Analysis:

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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o Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectroscopy to confirm the
structure of (+)-N-formylconvolvine.

o Quantitative Analysis:

o High-Performance Liquid Chromatography (HPLC): Develop a validated HPLC method for
the quantification of Confoline in the plant material and at various stages of the extraction
process.

Visualizations
Experimental Workflow for Confoline Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-extraction-of-confoline-from-convolvulus-subhirsutus
https://www.benchchem.com/product/b14171207?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/244500516_Alkaloids_of_Convolvulus_subhirsutus_from_Uzbekistan
https://www.lookchem.com/FreePDFArticle/76971-33-0.htm
https://www.binran.ru/files/journals/PlantRes/2016_52_1/PlantRes_2016_52_1_Kadirova_abstract_e.pdf
https://www.benchchem.com/product/b14171207/docs#application-notes-and-protocols-for-the-extraction-of-confoline-from-convolvulus-subhirsutus
https://www.benchchem.com/product/b14171207/docs#application-notes-and-protocols-for-the-extraction-of-confoline-from-convolvulus-subhirsutus
https://www.benchchem.com/product/b14171207/docs#application-notes-and-protocols-for-the-extraction-of-confoline-from-convolvulus-subhirsutus
https://www.benchchem.com/product/b14171207/docs#application-notes-and-protocols-for-the-extraction-of-confoline-from-convolvulus-subhirsutus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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